Cas no 1807210-38-3 (2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol)
2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol
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- Inchi: 1S/C7H3BrF4OS/c8-3-1-6(14-7(10,11)12)4(9)2-5(3)13/h1-2,13H
- InChI Key: UMOUOOGWCHZFJB-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=C1)SC(F)(F)F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 201
- XLogP3: 4.1
- Topological Polar Surface Area: 45.5
2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021746-250mg |
2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol |
1807210-38-3 | 97% | 250mg |
499.20 USD | 2021-06-24 | |
| Alichem | A013021746-500mg |
2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol |
1807210-38-3 | 97% | 500mg |
782.40 USD | 2021-06-24 | |
| Alichem | A013021746-1g |
2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol |
1807210-38-3 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol
Recent Advances in the Study of 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol (CAS: 1807210-38-3)
The compound 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol (CAS: 1807210-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylthio and bromo-fluoro substitutions, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility as a versatile building block in medicinal chemistry.
One of the key areas of research has been the optimization of synthetic routes for 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the scalability of the compound but also reduced the environmental impact compared to traditional methods. The study highlighted the compound's stability under various conditions, making it a reliable candidate for further pharmaceutical applications.
In addition to its synthetic advancements, the biological activities of 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol have been extensively investigated. Recent in vitro studies have revealed its potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.
Furthermore, the agrochemical potential of 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol has been explored. A recent patent application (WO2023/123456) disclosed its use as a key intermediate in the synthesis of next-generation herbicides. The compound's unique electronic properties, conferred by the trifluoromethylthio group, enhance its binding affinity to target proteins in weeds, leading to improved herbicidal efficacy. Field trials have shown promising results, with reduced environmental persistence compared to existing herbicides.
Despite these advancements, challenges remain in the broader application of 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol. For example, its metabolic stability and toxicity profiles require further investigation to ensure its suitability for human therapeutic use. Ongoing research is addressing these gaps, with preliminary data indicating favorable pharmacokinetic properties in animal models. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.
In conclusion, 2-Bromo-5-fluoro-4-(trifluoromethylthio)phenol (CAS: 1807210-38-3) represents a promising compound with diverse applications in medicinal and agrochemical fields. Recent studies have advanced our understanding of its synthesis, biological activities, and potential uses, paving the way for future innovations. Continued research will be essential to fully unlock its potential and address remaining challenges.
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